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Compound of Interest

Compound Name: 2,3-Dibromo-4-iodopyridine

Cat. No.: B15244767

To: Researchers, Scientists, and Drug Development Professionals

Subject: In-depth Technical Guide on the Physical and Chemical Properties of 2,3-Dibromo-4-
iodopyridine

Executive Summary

This technical guide addresses the physical and chemical properties of 2,3-Dibromo-4-
iodopyridine. Extensive searches of scientific literature and chemical databases have
revealed a significant lack of specific experimental data for the 2,3-Dibromo-4-iodopyridine
iIsomer. This suggests that it is either a novel, rare, or not extensively characterized compound.

However, to provide valuable insights for researchers in the field, this guide presents a
comprehensive overview of the available data for several closely related and commercially
available isomers of di-bromo-iodo-pyridine. This comparative analysis of its structural analogs
will serve as a foundational resource for predicting the characteristics and reactivity of 2,3-
Dibromo-4-iodopyridine. The guide also includes a generalized synthetic methodology for this
class of compounds.

Physicochemical Properties of Bromo-lodo-Pyridine
Isomers

The following tables summarize the known physical and chemical properties of various bromo-
iodo-pyridine isomers. This data can be used to estimate the properties of the 2,3-Dibromo-4-
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iodopyridine isomer.

2-Bromo-4- 4-Bromo-2- 5-Bromo-2- 3-Bromo-4-
Property . . . . . . ) .
iodopyridine iodopyridine iodopyridine iodopyridine
Molecular
CsHsBrIN CsHsBrIN CsHsBrIN CsHsBrIN
Formula
] 283.89 g/mol [1]
Molecular Weight 2] 283.89 g/mol [3] 283.89 g/mol 283.89 g/mol [4]
Melting Point 61 °C[5] No data available 113-117 °C No data available
» ] 286.7 °C ) ] ]
Boiling Point ) No data available  No data available  No data available
(Predicted)[2][5]
) 2.347 g/lcm3 ] ) )
Density ) No data available  No data available  No data available
(Predicted)[2][5]
B Slightly soluble in ] ) )
Solubility No data available  No data available = No data available
water[5]
100523-96-4[1]
CAS Number 100523-83-9[3] 223463-13-6 89167-19-1[4]

[2](5]

Synthesis and Experimental Protocols

A specific, validated experimental protocol for the synthesis of 2,3-Dibromo-4-iodopyridine is
not available in the reviewed literature. However, a general approach to the synthesis of
halogenated pyridines involves the diazotization of an aminopyridine precursor, followed by a
Sandmeyer-type reaction.

A plausible synthetic route for a di-bromo-iodo-pyridine is outlined in the workflow below. This
process would typically start from a suitable di-bromo-amino-pyridine, which is then converted
to the target iodo-compound.

Generalized Synthetic Workflow for a Di-bromo-iodo-
pyridine
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Generalized Synthesis of a Di-bromo-iodo-pyridine

Di-bromo-amino-pyridine

!

Diazotization
(NaNO2, H2S04)

!

Diazo Salt Intermediate

!

lodination
(K1)

!

Crude Di-bromo-iodo-pyridine

!

Purification
(e.g., Recrystallization)

Pure Di-bromo-iodo-pyridine

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a di-bromo-iodo-pyridine.

Reactivity and Chemical Properties

Halogenated pyridines are versatile intermediates in organic synthesis. The bromine and iodine
substituents can participate in a variety of cross-coupling reactions, such as Suzuki, Stille, and
Sonogashira couplings, allowing for the introduction of a wide range of functional groups. The
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reactivity of the halogens is influenced by their position on the pyridine ring. Generally, iodine is
a better leaving group than bromine in such reactions.

Biological Activity and Signaling Pathways

There is no specific information available in the searched literature regarding the biological
activity or associated signaling pathways for 2,3-Dibromo-4-iodopyridine or its close isomers.
Research on some halogenated pyridines has explored their potential as intermediates in the
synthesis of pharmaceutically active compounds. For instance, 2-Bromo-4-iodopyridine has
been investigated for its potential as an inhibitor of the bacterial enzyme catechol-O-
methyltransferase (COMT).[1] However, a detailed understanding of the biological effects of
2,3-Dibromo-4-iodopyridine would require dedicated screening and in-depth pharmacological
studies.

Conclusion

While direct experimental data for 2,3-Dibromo-4-iodopyridine remains elusive, this guide
provides a valuable starting point for researchers by summarizing the properties of its known
isomers. The provided data and generalized synthetic workflow can inform the design of future
studies aimed at synthesizing and characterizing this novel compound. Further experimental
investigation is necessary to elucidate the specific physical, chemical, and biological properties
of 2,3-Dibromo-4-iodopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Properties of 2,3-Dibromo-4-
iodopyridine and Related Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15244767#physical-and-chemical-properties-of-2-3-
dibromo-4-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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